Cas no 6935-11-1 (4(3H)-Pyrimidinone,5-amino-2-(ethylthio)-)

• Product Name: 4(3H)-Pyrimidinone,5-amino-2-(ethylthio)-
• CAS No: 6935-11-1
• MF: C₆H₉N₃OS
• MW: 171.220159292221
• CID: 524003
• PubChem ID: 245930
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,5-amino-2-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,5-amino-2-(ethylthio)-
• NSC58350
• AKOS024344542
• 5-amino-2-(ethylsulfanyl)pyrimidin-4(3h)-one
• 6935-11-1
• DTXSID70288979
• SCHEMBL10999109
• NSC-58350

• Inchi： 1S/C6H9N3OS/c1-2-11-6-8-3-4(7)5(10)9-6/h3H,2,7H2,1H3,(H,8,9,10)
• InChI Key： QDJFYPJDXCWGLG-UHFFFAOYSA-N
• SMILES： S(CC)C1=NC=C(C(N1)=O)N

Computed Properties

• Exact Mass: 171.04677
• Monoisotopic Mass: 171.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 354.2°Cat760mmHg
• Flash Point: 168°C
• Refractive Index: 1.673
• PSA: 67.48